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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263 Get Quote

Abstract: This document provides a comprehensive technical guide for the use of 2-
(Ethylthio)ethylamine (CAS: 36489-03-9), a bifunctional molecule featuring both a primary

amine and a thioether moiety. Its unique structure makes it a valuable reagent in coordination

chemistry and as a versatile building block in organic synthesis. We will explore the

fundamental properties, safety protocols, and detailed experimental procedures for its

application as a bidentate ligand in the synthesis of metal complexes and as a nucleophilic

intermediate in the construction of complex organic molecules. This guide is intended for

researchers and professionals in chemistry and drug development, offering insights into the

causality behind experimental design and providing self-validating protocols.

Compound Profile: Physicochemical and Safety
Data
2-(Ethylthio)ethylamine, also known as 2-aminoethyl ethyl sulfide, is a colorless liquid

characterized by a strong, unpleasant odor[1][2]. Its structure, which incorporates both a soft

Lewis base (sulfur) and a hard Lewis base (nitrogen), is the primary driver of its reactivity and

utility in various chemical domains.

Physicochemical Properties
The physical and chemical properties of 2-(Ethylthio)ethylamine are summarized in the table

below, providing essential data for experimental planning and execution.
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Property Value Source(s)

CAS Number 36489-03-9 [3]

Molecular Formula C₄H₁₁NS [3]

Molecular Weight 105.20 g/mol [1][3]

Boiling Point 159-160 °C at 760 mmHg [4]

Density 0.946 g/mL at 25 °C

Refractive Index (n20/D) 1.4900

Flash Point 57 °C (134.6 °F) - closed cup

pKa 9.04 ± 0.10 (Predicted) [2]

Appearance Clear colorless liquid [2]

SMILES String CCSCCN

Safety and Handling
2-(Ethylthio)ethylamine is classified as a flammable and corrosive substance that requires

careful handling in a well-ventilated area or chemical fume hood[1]. The hydrochloride salt,

while solid, also presents hazards such as being harmful if swallowed and causing skin and

eye irritation[5]. Adherence to proper laboratory safety protocols is mandatory.
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Hazard Class GHS Code(s)
Precautionary
Statement(s)

Source(s)

Flammable Liquid H226

P210: Keep away

from heat/sparks/open

flames.

[1]

Skin Irritant H315
P280: Wear protective

gloves/eye protection.
[1]

Serious Eye Damage H318

P305+P351+P338: IF

IN EYES: Rinse

cautiously.

[1]

Respiratory Irritant H335

P261: Avoid breathing

fumes/gas/mist/vapors

.

[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety

goggles, nitrile gloves, and a lab coat. Use a respirator with a suitable filter (e.g., type ABEK

EN14387) when handling larger quantities or in case of inadequate ventilation.

Core Applications and Mechanistic Insights
The utility of 2-(Ethylthio)ethylamine stems from the distinct reactivity of its two functional

groups: the primary amine and the thioether. This dual functionality allows it to serve as a

versatile building block and a robust ligand.

Bidentate Ligand in Coordination Chemistry
The presence of both nitrogen and sulfur donor atoms enables 2-(Ethylthio)ethylamine to act

as a potent bidentate chelating ligand for various transition metals, including palladium(II) and

platinum(II)[6].

Mechanistic Rationale: A chelating ligand binds to a central metal ion through two or more

donor atoms simultaneously. This process is entropically favorable, leading to the formation of

a highly stable metal complex known as a chelate. 2-(Ethylthio)ethylamine forms a stable

five-membered metallacycle upon coordination, a thermodynamically preferred ring size in
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coordination chemistry[6]. The thioether sulfur acts as a soft donor, showing high affinity for soft

metals like Pd(II), while the amine nitrogen acts as a harder donor. This combination makes it a

versatile ligand for stabilizing various metal oxidation states, a principle widely exploited in the

design of catalysts and therapeutic agents[7][8]. Complexes formed with palladium, for

instance, have shown potential for biological and cancer chemotherapeutic applications[6].
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Chelation of 2-(Ethylthio)ethylamine to a Pd(II) center.
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Caption: Chelation of 2-(Ethylthio)ethylamine to a Pd(II) center.

Building Block in Organic and Pharmaceutical Synthesis
2-(Ethylthio)ethylamine is a valuable precursor in the synthesis of more complex molecules. It

serves as an intermediate for producing pharmaceuticals, agrochemicals, corrosion inhibitors,

and surfactants[9][10].

Causality of Application: The primary amine is a potent nucleophile, readily participating in

reactions such as N-alkylation, acylation, and reductive amination. This allows for the

straightforward introduction of the CH₃CH₂SCH₂CH₂NH- moiety into a target structure. The

thioether group, while less reactive than a thiol, can be selectively oxidized to a sulfoxide or

sulfone, providing a route to modify the electronic properties and solubility of the final

molecule[6]. This versatility is particularly useful in pharmaceutical development, where sulfur-

containing functional groups are often crucial for biological activity[9][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethanamine, 2-(ethylthio)- | C4H11NS | CID 148011 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1582263?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582263?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/148011
https://pubchem.ncbi.nlm.nih.gov/compound/148011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2-(ETHYLTHIO)ETHYLAMINE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

3. scbt.com [scbt.com]

4. 2-(ethylthio)ethylamine | CAS#:36489-03-9 | Chemsrc [chemsrc.com]

5. chemicalbook.com [chemicalbook.com]

6. Buy 2-(Ethylthio)ethylamine | 36489-03-9 [smolecule.com]

7. Thioether Coordination Chemistry for Molecular Imaging of Copper in Biological Systems -
PMC [pmc.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. 2-(Ethylthio)ethylamine [myskinrecipes.com]

10. 2-(Ethylthio)ethylamine hydrochloride [myskinrecipes.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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